Cas no 2060040-13-1 (3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 2060040-13-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD30477017
• CID: 5212552
• PubChem ID: 129672500
• Update Time: 2025-10-31

3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3,3-diethyl-5-(hydroxymethyl)-
• 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one

• MDL： MFCD30477017
• Inchi： 1S/C9H17NO2/c1-3-9(4-2)5-7(6-11)10-8(9)12/h7,11H,3-6H2,1-2H3,(H,10,12)
• InChI Key： FHLYIVFJHYJOTB-UHFFFAOYSA-N
• SMILES： N1C(CO)CC(CC)(CC)C1=O

Additional information on 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one

Comprehensive Overview of 3,3-Diethyl-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 2060040-13-1)

3,3-Diethyl-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 2060040-13-1) is a specialized organic compound belonging to the pyrrolidinone class, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a hydroxymethyl group with a diethyl-substituted pyrrolidinone core, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₁₇NO₂, and distinct functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for pyrrolidinone derivatives like 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its hydroxymethyl moiety, which can be further modified to enhance solubility or binding affinity. The compound's CAS No. 2060040-13-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one serves as a precursor for N-heterocyclic scaffolds, which are pivotal in designing small-molecule drugs. Its pyrrolidin-2-one backbone is analogous to several FDA-approved drugs, underscoring its pharmaceutical potential. Industry professionals often explore its structure-activity relationships (SAR) to optimize efficacy in target-specific applications, such as neurodegenerative disease research.

Environmental and green chemistry trends have also influenced the synthesis of 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one. Modern protocols emphasize atom economy and catalytic efficiency, aligning with global sustainability goals. Laboratories now prioritize microwave-assisted synthesis or flow chemistry techniques to produce this compound with minimal waste, addressing the growing demand for eco-friendly manufacturing.

Analytical characterization of CAS No. 2060040-13-1 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical-grade standards, a critical factor for regulatory submissions. The compound's stability under various pH conditions is another focal point, as it determines its suitability for formulation development.

In the context of AI-driven drug discovery, 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one is often featured in virtual screening libraries. Computational models leverage its molecular descriptors to predict interactions with biological targets, accelerating lead optimization. This synergy between wet-lab experiments and in silico tools exemplifies the compound's role in modern precision medicine.

Market analysts note rising investments in pyrrolidinone-based APIs, driven by their applicability in rare disease therapies. As patent landscapes evolve, CAS No. 2060040-13-1 is increasingly cited in innovation patents, highlighting its commercial viability. Suppliers and contract manufacturers are expanding their portfolios to include this compound, catering to biotech startups and multinational pharma alike.

For researchers seeking custom synthesis or bulk quantities of 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one, it is essential to verify certificates of analysis (CoA) and GMP compliance. Reputable vendors provide detailed technical data sheets (TDS), ensuring transparency for quality-critical applications.

In summary, 3,3-diethyl-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 2060040-13-1) represents a convergence of synthetic versatility, therapeutic potential, and industrial relevance. Its integration into next-generation drug pipelines and sustainable chemistry initiatives positions it as a compound of enduring scientific and commercial interest.